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Compound of Interest

Compound Name: Fenpyroximate

Cat. No.: B127894

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
extraction of Fenpyroximate, a widely used acaricide, from various plant tissues. The
methodologies outlined are essential for residue analysis, ensuring food safety, and supporting

regulatory compliance.

Fenpyroximate is a phenoxypyrazole acaricide used to control a variety of mites in crops such
as citrus, apples, grapes, and tea.[1][2] Its effective monitoring requires robust and efficient
extraction protocols from complex plant matrices. The most common and effective method for
this purpose is the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique,
which has been adapted for numerous plant-based commaodities.[3][4][5]

Data Summary

The following tables summarize the quantitative data from various studies on Fenpyroximate
extraction, providing key performance metrics for different plant matrices and analytical
methods.

Table 1: Recovery Rates of Fenpyroximate in Various Plant Tissues
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e .. Relative
. Fortification Average
. Extraction Standard
Plant Matrix Level Recovery o Reference
Method (malkg) (%) Deviation
m o
7 (RSD) (%)
Citrus (Whole
_ QUEChERS 0.01,0.1,0.5 104-110 1-4 [1][3]
Fruit)
Citrus (Flesh) QUEChERS 0.01,0.1,05 92-109 1-3 [1][3]
0.005, 0.01,
Okra LC-MS/MS 89.4 - 98.6 7.6 6171
0.1,1
Eggplant QUEChERS Not Specified  92.7 - 102.3 44-7.2 [4]
Guava QUEChERS Not Specified  93.7 - 107.3 4.1-8.6 [4]
Orange QUEChERS Not Specified  92.4 - 104.3 3.3-85 [4]
Supercritical
Fluid 0.1-10
Apples ) ~60 4-18 [8]
Extraction pa/kg
(SFE)
Black Tea HPLC 0.1,1.0,10.0 8590-98.36 14.30 [9]
HPLC-PDA
Herbal
o and HPLC- 2 or 3 levels 72.0-106.4 0.2-4.4 [10]
Medicines
MS/MS

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Fenpyroximate
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. Analytical

Plant Matrix LOD (mgl/kg) LOQ (mg/kg) Reference
Method

Citrus UHPLC-MS/MS - 0.01 [1][3]
Okra LC-MS/MS 0.0002 0.001 [6][7]
Grapes LC-MS/MS - 0.01 [11]
Tomato LC-MS/MS - 0.05 [11]
Peppers GC/NPD - 0.05 [11]
Apples, Citrus,
Cotton, Hops,
Grapes,
Peppers, GC-NPD - 0.005 [11]
Tomato, Okra,
Cantaloupe,
Cucumber
Water LC/MS/MS 0.002 pg/L 0.01 pg/L [12]

Experimental Protocols
Protocol 1: QUEChERS Method for Fruits and
Vegetables

This protocol is a widely adopted method for the extraction of Fenpyroximate from high-
moisture plant matrices.[5][13][14][15]

Materials:

e Homogenized plant sample

o Acetonitrile (ACN)

e Magnesium sulfate (MgSOa4), anhydrous

e Sodium chloride (NacCl)
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Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB) (for pigmented samples)

Centrifuge tubes (50 mL and 2 mL)

Vortex mixer

Centrifuge

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add 4 g of anhydrous MgSOas and 1 g of NaCl.

Vortex vigorously for 1 minute to ensure thorough mixing and extraction.

Centrifuge at 23000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube
containing 150 mg of anhydrous MgSOa4 and 50 mg of PSA. For samples with high pigment
content, such as spinach, add 5 mg of GCB.[3]

Vortex for 30 seconds.

Centrifuge for 2 minutes.

The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS.

Protocol 2: Ethyl Acetate Extraction

This method is an alternative to the QUEChERS protocol and has been used for the extraction

of Fenpyroximate from various plant materials.[11]

Materials:
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e Homogenized plant sample

o Ethyl acetate

e Sodium sulfate (Na2S0a4), anhydrous

o Centrifuge tubes (50 mL)

e Shaker

e Centrifuge

 Rotary evaporator

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 20 mL of ethyl acetate and 10 g of anhydrous sodium sulfate.

o Shake vigorously for 20 minutes on a mechanical shaker.

o Centrifuge at 3000 rpm for 5 minutes.

o Decant the ethyl acetate supernatant.

» Repeat the extraction of the solid residue with another 20 mL of ethyl acetate.

o Combine the supernatants and evaporate to near dryness using a rotary evaporator at 40°C.

» Re-dissolve the residue in a suitable solvent for chromatographic analysis.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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